Cas no 175278-42-9 (2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde)

2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde is a specialized organic compound featuring a sulfanyl linkage between a 4-methylphenyl group and a 5-nitro-substituted benzaldehyde moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds or functionalized aromatic systems. The nitro group enhances electrophilic character, facilitating further transformations, while the aldehyde functionality offers versatility for condensation or nucleophilic addition reactions. Its well-defined molecular architecture ensures consistent performance in targeted syntheses. Suitable for research applications, this compound is characterized by high purity and stability under standard handling conditions, supporting precise experimental outcomes.
2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde structure
175278-42-9 structure
Product Name:2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde
CAS No:175278-42-9
MF:C14H11NO3S
MW:273.307042360306
MDL:MFCD00173708
CID:133768
PubChem ID:2801615
Update Time:2025-10-14

2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-[(4-methylphenyl)thio]-5-nitro-
    • 2-(4-methylphenyl)sulfanyl-5-nitrobenzaldehyde
    • 2-[(4-Methylphenyl)sulfanyl]-5-nitrobenzenecarbaldehyde
    • 2-[(4-Methylphenyl)thio]-5-nitrobenzaldehyde
    • 2-[(4-methylphenyl)sulfanyl]-5-nitrobenzaldehyde
    • 5-Nitro-2-p-tolylmercapto-benzaldehyd
    • 5-nitro-2-p-tolylsulfanyl-benzaldehyde
    • TIMTEC-BB SBB002349
    • MFCD00173708
    • 175278-42-9
    • 5-Nitro-2-(p-tolylthio)benzaldehyde
    • JS-011C
    • 2-(4-methylphenyl)sulfanyl-5-nitro-benzaldehyde
    • 5-nitro-2-[(4-methylphenyl)sulfanyl]benzaldehyde
    • CS-0324149
    • SCHEMBL6929731
    • Benzaldehyde, 2-[(4-methylphenyl)thio]-5-nitro-
    • DTXSID70384288
    • J-517865
    • A812059
    • AKOS005072981
    • FT-0610820
    • AJ-797/43209459
    • 2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde
    • MDL： MFCD00173708
    • Inchi： 1S/C14H11NO3S/c1-10-2-5-13(6-3-10)19-14-7-4-12(15(17)18)8-11(14)9-16/h2-9H,1H3
    • InChI Key： UTYFHCKVUPSOLA-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.04600
  • Monoisotopic Mass: 273.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • Density: 1.33
  • Melting Point: 157 °C
  • Boiling Point: 429.2°Cat760mmHg
  • Flash Point: 213.4°C
  • Refractive Index: 1.652
  • PSA: 88.19000
  • LogP: 4.39010

2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Methylphenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Pricemore >>

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OR30326-1g
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Apollo Scientific
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